Cas no 618873-78-2 (4-benzoyl-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-benzoyl-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 618873-78-2
• MF: C₂₃H₂₀N₂O₅
• MW: 404.415306091309
• CID: 5857094
• PubChem ID: 5907177
• Update Time: 2025-06-09

4-benzoyl-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one
• 2H-Pyrrol-2-one, 4-benzoyl-5-(4-ethoxyphenyl)-1,5-dihydro-3-hydroxy-1-(5-methyl-3-isoxazolyl)-
• AKOS005631057
• AKOS002184427
• 4-benzoyl-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one
• F3226-1084
• (4E)-5-(4-ethoxyphenyl)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione
• 618873-78-2
• AKOS016080001

• Inchi： 1S/C23H20N2O5/c1-3-29-17-11-9-15(10-12-17)20-19(21(26)16-7-5-4-6-8-16)22(27)23(28)25(20)18-13-14(2)30-24-18/h4-13,20,27H,3H2,1-2H3
• InChI Key： BVYPIOPCBYPIKT-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)ON=2)C(C2=CC=C(OCC)C=C2)C(C(=O)C2=CC=CC=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 404.13722174g/mol
• Monoisotopic Mass: 404.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 592.9±50.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-benzoyl-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one

Introduction to 4-benzoyl-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 618873-78-2)

The compound 4-benzoyl-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one, identified by its CAS number 618873-78-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure combines several pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

At the core of this compound's chemical identity is its pyrrolidone ring system, which is a well-documented scaffold in medicinal chemistry for its ability to modulate biological pathways. The presence of a benzoyl group at the 4-position and a hydroxy group at the 3-position introduces additional functionality that can influence both solubility and binding interactions with biological targets. Furthermore, the 4-ethoxyphenyl moiety at the 5-position adds another layer of complexity, potentially enhancing lipophilicity and metabolic stability—a critical factor in drug design.

The inclusion of a 5-methyl-1,2-oxazole substituent at the 1-position is particularly noteworthy, as oxazole derivatives have been extensively studied for their bioactivity. This heterocyclic component is known to contribute to the compound's overall pharmacokinetic profile, potentially improving bioavailability and reducing off-target effects. The combination of these structural features makes 4-benzoyl-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2,5-dihydro-1H-pyrrol-2-one a versatile molecule with potential applications across multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Studies using virtual screening techniques have identified this compound as a hit candidate for further experimental validation. Initial computational analyses suggest that it may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and autoimmune diseases.

In vitro studies have begun to explore the pharmacological properties of this compound. Preliminary results indicate that it exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. The benzoyl group and hydroxy group appear to play crucial roles in mediating these interactions, while the 4-ethoxyphenyl moiety may enhance binding affinity. These findings align with recent literature demonstrating that similar structural motifs can modulate signaling cascades relevant to tumor growth and progression.

The pyrrolidone ring system is particularly interesting from a structural biology perspective. This motif has been shown to adopt specific conformations that can stabilize enzyme-substrate complexes, potentially leading to high-affinity binding. The presence of the 5-methyl-1,2-oxazole substituent further influences the compound's three-dimensional shape, which may be critical for optimal interaction with biological targets. These structural features make this compound an attractive starting point for developing novel inhibitors or modulators.

From a synthetic chemistry standpoint, the preparation of 4-benzoyl-5-(4-et h oxyphenyl)-3-hydroxy -1-(5-methyl -1 , 2 -oxazol -3 - yl ) -2 , 5 -dihydro -1 H -pyrrol -2 - one presents both challenges and opportunities. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. Advances in catalytic methods have made it possible to introduce functional groups such as the benzoyl group and hydroxy group with greater efficiency. Additionally, modern purification techniques allow for the isolation of complex intermediates without significant loss of material.

The development of new synthetic routes has also enabled researchers to explore analogs of this compound with modified substituents. By systematically varying the structure, scientists can identify derivatives with improved pharmacological properties or reduced toxicity. This approach is particularly valuable in drug discovery pipelines where lead optimization is essential for bringing a new therapeutic agent to market.

Future research directions include exploring the mechanism of action of this compound in vivo using transgenic animal models. By studying its effects on disease-related pathways, researchers can gain insights into its potential therapeutic value and identify any limitations or side effects. Additionally, pharmacokinetic studies will be crucial for understanding how the body processes this molecule, which will inform dosing regimens and formulation strategies.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds are designed and evaluated. Predictive models can now assess the likelihood of success based on structural features alone, allowing researchers to prioritize candidates like 4-benzoyl -5-(4-et h oxyphenyl ) -3-hydroxy -1-(5-methyl -1 , 2 -oxazol -3 - yl ) -2 , 5 -dihydro -1 H-pyrrol -2-one for further investigation more efficiently than ever before. These tools are particularly useful when dealing with complex molecules like this one, where multiple functional groups interact in ways that are not immediately obvious from static structures alone.

In conclusion,4-benzoyl -5-(4-et h oxyphenyl ) -3-hydroxy -1-(5-methyl -1 , 2 -oxazol -3-y l ) -2 , 5-dihydro -1 H-pyrrol -2-one (CAS No .61887378) represents an exciting prospect in pharmaceutical research due to its unique chemical structure and promising biological activity . Its multifaceted nature—combining several pharmacophoric elements—makes it an ideal candidate for further exploration in drug development . As computational methods improve and synthetic techniques evolve , compounds like this one will continue to play a pivotal role in advancing medical science toward more effective treatments for human diseases .